Cas no 1805336-82-6 (2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine)

• Product Name: 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine
• CAS No: 1805336-82-6
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4922105
• Update Time: 2025-08-03

2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C6H2F4N2O2/c7-2-1-11-6(10)4(12(13)14)3(2)5(8)9/h1,5H
• InChI Key： PDWNHQXOMNSHGO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1[N+](=O)[O-])F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine

Introduction to 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine (CAS No. 1805336-82-6)

2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine, identified by the CAS number 1805336-82-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine include two fluorine atoms at the 2- and 5-positions of the pyridine ring, a difluoromethyl group at the 4-position, and a nitro group at the 3-position. These substituents contribute to its unique electronic and steric properties, which are crucial for its reactivity and biological interactions. The presence of fluorine atoms, in particular, is well-documented to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing novel fluorinated pyridines due to their potential in creating more effective therapeutic agents. The nitro group in 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine not only influences its electronic properties but also serves as a versatile handle for further chemical modifications. This allows researchers to explore its utility in synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine is its role as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, it has been utilized in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorinated pyridine core is particularly effective in modulating enzyme activity by influencing binding interactions at the molecular level.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the use of 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine in the synthesis of small-molecule inhibitors targeting bacterial enzymes. The fluorine atoms enhance the compound's ability to interact with bacterial proteins, leading to improved efficacy against resistant strains. This underscores the compound's potential in combating emerging infectious diseases.

The agrochemical industry has also benefited from the exploration of fluorinated pyridines. 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine has been incorporated into novel herbicides and pesticides due to its ability to disrupt metabolic pathways in weeds and pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable agricultural practices.

From a synthetic chemistry perspective, 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine serves as a versatile building block for constructing more complex heterocyclic frameworks. Its reactivity allows for further functionalization through nucleophilic substitution, metal-catalyzed cross-coupling reactions, and other organic transformations. These capabilities make it an indispensable tool for chemists working on drug discovery and material innovation.

The electronic properties of 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine are particularly interesting from a computational chemistry standpoint. Density functional theory (DFT) studies have shown that the presence of fluorine atoms induces significant electron-withdrawing effects, which can be exploited to fine-tune the compound's reactivity and binding properties. Such insights are crucial for designing molecules with optimized pharmacokinetic profiles.

In conclusion, 2,5-Difluoro-4-(difluoromethyl)-3-nitropyridine (CAS No. 1805336-82-6) represents a promising compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As our understanding of fluorinated heterocycles continues to grow, so too will their impact on advancing modern medicine and sustainable agriculture.